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Compound of Interest

Compound Name: N,n-dimethyl-4,4'-azodianiline

Cat. No.: B1202054 Get Quote

An In-depth Technical Guide to the Safe Handling of N,N-dimethyl-4,4'-azodianiline

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety and handling protocols for all laboratory chemicals is paramount. This guide provides

a comprehensive overview of the safety data and handling precautions for N,N-dimethyl-4,4'-
azodianiline (CAS No. 539-17-3), a disperse azo dye.
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Identifier Value

Chemical Name N,N-dimethyl-4,4'-azodianiline

Synonyms
4-Amino-4'-(dimethylamino)azobenzene, C.I.

11025, Disperse Black 3[1]

CAS Number 539-17-3

Molecular Formula C14H16N4[2]

Molecular Weight 240.30 g/mol [3]

Appearance
Dark orange to rust brown crystalline powder or

chunks[2][4]

Melting Point 190 °C (decomposes)[2]

Solubility
Sparingly soluble in water. Soluble in ethanol

and acetone.[2][4]

Hazard Identification and Classification
N,N-dimethyl-4,4'-azodianiline is classified as a hazardous substance. The following tables

summarize its GHS classification and associated hazard and precautionary statements.

GHS Hazard Classification

Hazard Class Hazard Category

Skin Irritation 2[3]

Eye Irritation 2[3]

Specific Target Organ Toxicity (Single Exposure) 3 (Respiratory tract irritation)[3]

Acute Toxicity (Oral) Category 4

Acute Toxicity (Dermal) Category 4

Acute Toxicity (Inhalation) Category 4

Suspected of causing genetic defects Category 2
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Source: PubChem, Sigma-Aldrich, Loba Chemie[3][5]
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Code Statement

H302+H312+H332
Harmful if swallowed, in contact with skin or if

inhaled.[5]

H315 Causes skin irritation.[3]

H319 Causes serious eye irritation.[3]

H335 May cause respiratory irritation.[3]

H341 Suspected of causing genetic defects.[5]

P261 Avoid breathing dust.

P264 Wash skin thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/ protective clothing/ eye

protection/ face protection.

P301 + P312 + P330
IF SWALLOWED: Call a POISON CENTER/

doctor if you feel unwell. Rinse mouth.

P302 + P352 IF ON SKIN: Wash with plenty of water.

P304 + P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[3]

P403 + P233
Store in a well-ventilated place. Keep container

tightly closed.[3]

P501
Dispose of contents/ container to an approved

waste disposal plant.[3]

Source: PubChem, Sigma-Aldrich[3]
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Toxicological Data
Accidental ingestion of this material may be harmful.[4] Animal experiments suggest that

ingestion of less than 150 grams may be fatal or cause serious health damage.[4]

Test Route Species Dose

LD50 Intraperitoneal Rat 350 mg/kg[4]

LD50 Intraperitoneal Mouse 350 mg/kg[4]

Source: Santa Cruz Biotechnology, Inc.[4]

Chronic exposure may lead to anemia and methemoglobinemia, which is characterized by

dizziness, drowsiness, headache, shortness of breath, and a bluish discoloration of the skin

due to deficient oxygenation of the blood.[1]

Experimental Protocols
Detailed experimental protocols for the toxicological data cited are not publicly available. The

LD50 values are standard toxicological metrics, and the methodologies would follow

established guidelines such as those from the OECD or EPA for acute toxicity testing. These

protocols generally involve administering the substance to animals at various doses to

determine the lethal dose for 50% of the test population.

Handling and Storage Precautions
Proper handling and storage are crucial to minimize exposure and ensure safety.

Handling:

Avoid all personal contact, including inhalation.[4]

Use in a well-ventilated area or under a fume hood.[4]

Do not eat, drink, or smoke when handling this product.[4]

Wash hands thoroughly after handling.[1][4]
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Minimize dust generation and accumulation.[1]

Keep containers securely sealed when not in use.[4]

Storage:

Store in a cool, dry, and well-ventilated place.[1]

Keep containers tightly closed.[1]

Store away from incompatible materials such as oxidizing agents, acids, acid chlorides, and

acid anhydrides.[4]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]

Skin Protection: Wear appropriate gloves and protective clothing to prevent skin exposure.[1]

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[1]

Emergency Procedures and First Aid
Spills and Leaks:

Minor Spills: Remove all ignition sources. Clean up spills immediately. Use dry clean-up

procedures and avoid generating dust. Place in a suitable, labeled container for waste

disposal.[4]

Major Spills: Alert emergency responders. Evacuate the area. Control personal contact by

wearing protective clothing and a respirator. Prevent spillage from entering drains or water

courses.[4]

First Aid Measures:

Inhalation: Remove the victim to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[1]
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Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get medical aid if irritation develops or persists.

[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Ingestion: Do not induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk

or water. Never give anything by mouth to an unconscious person. Seek immediate medical

attention.[1]

Visualized Workflows and Classifications
The following diagrams illustrate the recommended handling workflow and the GHS hazard

classification for N,N-dimethyl-4,4'-azodianiline.

N,N-dimethyl-4,4'-azodianiline

GHS Hazard Classes

{N,N-dimethyl-4,4'-azodianiline | CAS: 539-17-3}
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GHS Hazard Classification for N,N-dimethyl-4,4'-azodianiline
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Safe Handling Protocol Emergency Procedures

First Aid Spill Response

Start Handling

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Use in Well-Ventilated Area
(Fume Hood)

Avoid Contact and Inhalation

No Eating, Drinking, or Smoking

Wash Hands After Handling

Store in Tightly Closed Container

End Handling

Exposure Event

Inhalation:
Move to fresh air, get medical aid.

Skin Contact:
Flush with water for 15 min, remove clothing.

Eye Contact:
Flush with water for 15 min, get medical aid.

Ingestion:
Do NOT induce vomiting, get medical aid.

Spill Occurs

Isolate Spill Area

Wear Protective Equipment

Contain Spill
(Avoid dust)

Collect into Labeled Container

Decontaminate Area

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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